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Compound of Interest

Compound Name: 2-Bromopropanamide

Cat. No.: B1266602 Get Quote

An In-depth Technical Guide on the Solubility of 2-Bromopropanamide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of 2-
bromopropanamide, a compound of interest in synthetic chemistry and drug discovery. Due to

a notable scarcity of quantitative solubility data in publicly accessible literature, this document

focuses on equipping researchers with the necessary tools to determine this critical parameter.

It outlines detailed experimental protocols for both qualitative and quantitative solubility

assessment. Furthermore, this guide presents a structured framework for data documentation

and visual representations of the experimental workflow and a common synthetic pathway for

2-bromopropanamide to facilitate a deeper understanding and application of this compound in

a laboratory setting.

Introduction
2-Bromopropanamide (C₃H₆BrNO) is a halogenated amide that serves as a versatile building

block in organic synthesis. Its utility in the development of novel pharmaceutical agents and

other fine chemicals is contingent upon a thorough understanding of its physicochemical

properties, among which solubility is paramount. Solubility data is crucial for reaction

optimization, purification strategies such as crystallization, and the formulation of drug

candidates.
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This guide addresses the current gap in quantitative solubility data for 2-bromopropanamide
in common organic solvents. While some sources indicate slight solubility in benzene and

chloroform, precise measurements are not readily available[1]. Therefore, the primary objective

of this document is to provide robust, adaptable experimental methodologies that enable

researchers to generate reliable solubility data in their own laboratory settings.

Physicochemical Properties of 2-
Bromopropanamide
A summary of the key physicochemical properties of 2-bromopropanamide is provided below.

Property Value

Molecular Formula C₃H₆BrNO

Molecular Weight 151.99 g/mol [1][2][3]

Appearance White to Off-White Solid/Powder[1][4]

Melting Point 123-125 °C[1][3]

Boiling Point (Predicted) 248.3 ± 23.0 °C[1]

Density (Predicted) 1.644 ± 0.06 g/cm³[1]

pKa (Predicted) 14.79 ± 0.50[1]

Predicted Solubility Profile
Based on the principles of "like dissolves like," the molecular structure of 2-
bromopropanamide, which contains a polar amide group and a moderately polar carbon-

bromine bond, allows for general predictions of its solubility behavior.

Polar Protic Solvents (e.g., Methanol, Ethanol): Expected to exhibit moderate to good

solubility due to hydrogen bonding interactions with the amide group.

Polar Aprotic Solvents (e.g., Acetone, Dichloromethane, Ethyl Acetate): Likely to be effective

solvents due to dipole-dipole interactions.
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Nonpolar Solvents (e.g., Hexane, Toluene): Solubility is expected to be limited due to the

polar nature of the amide functional group.

Experimental Protocols for Solubility Determination
The following protocols provide a framework for the systematic determination of the solubility of

2-bromopropanamide.

Qualitative Solubility Assessment
This preliminary screening method allows for a rapid evaluation of suitable solvents.

Materials:

2-Bromopropanamide

A selection of organic solvents (e.g., Methanol, Ethanol, Acetone, Dichloromethane, Ethyl

Acetate, Toluene, Hexane)

Small test tubes or vials

Spatula

Vortex mixer

Procedure:[5][6][7][8]

Preparation: Label a series of test tubes, one for each solvent.

Addition of Solute: Add approximately 10-20 mg of 2-bromopropanamide to each test tube.

Addition of Solvent: Add 1 mL of the corresponding solvent to each tube.

Mixing: Securely cap the test tubes and vortex each sample for 30-60 seconds.

Observation: Allow the samples to stand for a few minutes and visually inspect for any

undissolved solid.

Classification: Categorize the solubility as "soluble," "partially soluble," or "insoluble."
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Quantitative Solubility Determination (Gravimetric
Method)
This method provides a precise measurement of solubility at a given temperature.

Materials:

2-Bromopropanamide

Selected organic solvents

Vials with screw caps

Analytical balance

Constant temperature bath or shaker

Syringe filters (e.g., 0.45 µm PTFE)

Pre-weighed collection vials

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2-bromopropanamide to a tared vial and record the total mass.

Add a known volume or mass of the selected solvent.

Equilibration:

Seal the vial to prevent solvent evaporation.

Place the vial in a constant temperature bath (e.g., 25 °C) and agitate for a sufficient time

(e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection:
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Allow the vial to stand in the temperature bath for several hours to let undissolved solids

settle.

Carefully draw a known volume of the supernatant into a syringe and attach a syringe

filter.

Dispense the filtered supernatant into a pre-weighed collection vial and record the mass of

the solution.

Solvent Evaporation:

Evaporate the solvent from the collection vial under a gentle stream of nitrogen or in a

vacuum oven at a suitable temperature.

Data Calculation:

Weigh the collection vial containing the dried solute.

Calculate the mass of the dissolved 2-bromopropanamide.

Express the solubility in g/100 g of solvent or mg/mL.

Data Presentation
Quantitative solubility data should be recorded in a clear and organized manner to facilitate

comparison.

Table 1: Quantitative Solubility of 2-Bromopropanamide in Various Organic Solvents at 25 °C
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Solvent Molarity (mol/L) Solubility (mg/mL)
Solubility ( g/100 g
solvent)

Methanol

Ethanol

Acetone

Dichloromethane

Ethyl Acetate

Toluene

Hexane

Other

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the general workflow for determining the solubility of 2-
bromopropanamide.
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Caption: Workflow for Solubility Determination.

Synthesis Pathway of 2-Bromopropanamide
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A common method for the synthesis of 2-bromopropanamide involves the bromination of

propanamide. The following diagram outlines this synthetic route.

Propanamide

Hofmann Rearrangement
(Intermediate Step)

1.

Bromine (Br2)

2.

NaOH / H2O

3.

2-Bromopropanamide

Click to download full resolution via product page

Caption: Synthesis of 2-Bromopropanamide.

Conclusion
While quantitative solubility data for 2-bromopropanamide in organic solvents is not

extensively documented, this guide provides the necessary protocols and frameworks for

researchers to generate this vital information. The outlined experimental procedures, coupled

with a systematic approach to data recording and an understanding of the compound's

synthesis, will empower scientists and drug development professionals to effectively utilize 2-
bromopropanamide in their research endeavors. The generation and dissemination of such

data will be a valuable contribution to the broader chemical and pharmaceutical research

communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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